(2-Methoxy-2-methyl-1,3-dioxolan-4-yl)methyl prop-2-enoate

• CAS RN: 139995-55-4
• Molecular Formula: C9H14O5
• Molecular Weight: 202.20 g/mol
• IUPAC Name: (2-methoxy-2-methyl-1,3-dioxolan-4-yl)methyl prop-2-enoate
• InChI: InChI=1S/C9H14O5/c1-4-8(10)12-5-7-6-13-9(2,11-3)14-7/h4,7H,1,5-6H2,2-3H3
• InChI Key: WSSDTBVNFVYNQM-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)COC(=O)C=C)OC

Description

(2-Methoxy-2-methyl-1,3-dioxolan-4-yl)methyl prop-2-enoate is a useful research compound. Its molecular formula is C9H14O5 and its molecular weight is 202.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

47 g of acrylic acid and 3.04 g of p-toluenesulfonic acid were initially charged in a round-bottom flask together with 0.2 g of hydroquinone and heated to 104° C. 40 g of glycidol were added dropwise to this reactant mixture and the resulting solution was stirred at 100° C. for 45 minutes. Subsequently, the reaction mixture was cooled to 25° C. 84 g of trimethyl orthoacetate were added dropwise to this reaction mixture, which was subsequently stirred at 25° C. for one hour. The reaction mixture was then freed of the low boilers present by means of a distillation. Subsequently, a vacuum distillation was carried out at 4 mbar and 95° C. 4-Acryloyloxymethyl-2-methoxy-2-methyl-1,3-dioxolane was obtained in a yield of 56%.

Synthesis routes and methods II

Procedure details

Glycidol and acrylic acid which comprises 6.4% by weight of triethylamine hydrochloride and 0.6% by weight of hydroquinone were metered together into a loop reactor heated to 125° C. The metering rate for glycidol was 40 g/h; that for the acrylic acid/hydroquinone/catalyst solution was 41 g/h. The residence time was approx. 15 min. The effluent of the loop reactor within one hour was collected, cooled and admixed with 69 g of trimethyl orthoacetate. The mixture was stirred at 25° C. for 1 hour. A crude product of the 4-acryloyloxymethyl-2-methoxy-2-methyl-1,3-dioxolane was obtained in a yield of 63% by GC analysis.